Cas no 64013-67-8 (Acetic acid,[[5-[(2,6-dimethylphenoxy)methyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetic acid,[[5-[(2,6-dimethylphenoxy)methyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 64013-67-8
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 1673248
• Update Time: 2024-09-03

Acetic acid,[[5-[(2,6-dimethylphenoxy)methyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[5-[(2,6-dimethylphenoxy)methyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• Acetic acid, 2-[[5-[(2,6-dimethylphenoxy)methyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C20H21N3O4S/c1-13-5-4-6-14(2)19(13)27-11-17-21-22-20(28-12-18(24)25)23(17)15-7-9-16(26-3)10-8-15/h4-10H,11-12H2,1-3H3,(H,24,25)
• InChI Key： FXMGSUBQEPTINV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C2=CC=C(OC)C=C2)C(COC2=C(C)C=CC=C2C)=NN=1

Computed Properties

• Exact Mass: 399.12543

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 635.2±65.0 °C(Predicted)
• PSA: 86.47
• pka: 3.04±0.10(Predicted)